6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13BrN4O3S
• Molecular Weight: 445.3 g/mol
• IUPAC Name: 6-[(4-bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13BrN4O3S/c19-11-5-7-12(8-6-11)24-10-16-22-23-17(20-21-18(23)27-16)15-9-25-13-3-1-2-4-14(13)26-15/h1-8,15H,9-10H2
• InChI Key: VPMMRNWYPKDQQI-UHFFFAOYSA-N
• SMILES: C1C(OC2=CC=CC=C2O1)C3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Br

Description

6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a triazolothiadiazole derivative, which shows promising results in scientific research studies.

Mechanism of Action

The mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound has the potential to interact with various biological targets, including enzymes, receptors, and ion channels. The interaction of this compound with these targets can lead to changes in cellular signaling pathways, which can result in various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has the potential to exhibit various biochemical and physiological effects. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, this compound has shown potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound in lab experiments include its complex synthesis process and limited availability.

Future Directions

The potential applications of 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. Some of the future directions for the use of this compound include:
1. Development of new therapeutic agents for the treatment of cancer, inflammation, and neurological disorders.
2. Investigation of the mechanism of action of this compound to gain a better understanding of its biological targets and cellular signaling pathways.
3. Development of new synthetic methods for the synthesis of this compound to improve its availability and reduce its cost.
4. Investigation of the potential of this compound as an antimicrobial agent.
5. Evaluation of the pharmacokinetics and pharmacodynamics of this compound to gain a better understanding of its efficacy and safety.
In conclusion, 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has the potential to be used in various scientific research studies. The synthesis of this compound is complex, but its high potency, selectivity, and low toxicity make it an attractive candidate for the development of new therapeutic agents. Further research is needed to gain a better understanding of the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 2,3-dihydro-1,4-benzodioxin-2-ylamine with 4-bromobenzyl alcohol, followed by the reaction of the resulting product with thiosemicarbazide and sodium hydride. The final product is obtained by the reaction of the intermediate product with triethyl orthoformate and acetic anhydride.

Scientific Research Applications

The potential applications of 6-[(4-Bromophenoxy)methyl]-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.